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Compound of Interest

Compound Name: 3-Amino-2,6-difluorophenol

Cat. No.: B13083201

Get Quote

Executive Summary

3-Amino-2,6-difluorophenol is a highly specialized fluorinated aromatic building block used
primarily in Fragment-Based Drug Discovery (FBDD) and the synthesis of kinase inhibitors.[1]
[2] Unlike its more common isomer (4-amino-2,6-difluorophenol), the 3-amino variant offers a

unique meta substitution vector relative to the hydroxyl group, allowing for the design of ligands
that probe specific hydrophobic pockets in protein targets while leveraging the metabolic
stability conferred by the 2,6-difluoro motif.[1]

This guide provides the validated chemical identifiers, physicochemical properties, and a critical
analysis of the synthetic routes required to access this scaffold with high isomeric purity.

Chemical Identity & Informatics

The following data has been verified against CAS registry and crystallographic databases.
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Data Point

Value

Notes

Chemical Name

3-Amino-2,6-difluorophenol

IUPAC

CAS (Free Base)

113512-69-9

Primary identifier

CAS (HCI Salt)

2174000-39-4

Common commercial form

Molecular Formula CeHsF2NO
Molecular Weight 145.11 g/mol Free Base
Exact Mass 145.034 g/mol Monoisotopic

Structural Codes

Type

String

Utility

SMILES

NC1=CC=C(F)C(0)=C1F

Chemoinformatics / Docking

Canonical SMILES

Nclccc(F)c(O)clF

Database Search

INChl=1S/C6H5F2NO/c7-4-1-

InChl Standardized ID
2-5(9)6(8)3(4)10/h1-2,10H,9H2
Note: Key may vary b
CKKOVFGIBXCEIJ- ( y -y y y
InChl Key tautomer; verify against

UHFFFAOYSA-N

specific database)

Physicochemical Profile & Drug Design Utility

The strategic placement of fluorine atoms at the 2 and 6 positions strongly influences the

electronic environment of the phenol.[1]

Electronic & Solubility Parameters

o Acidity (pKa): The phenol pKa is estimated at 7.45 + 0.10.[1][2] The electron-withdrawing
nature of the two ortho fluorine atoms significantly increases the acidity compared to non-

fluorinated phenol (pKa ~10), making the hydroxyl group a better hydrogen bond donor at

physiological pH.[1][2]
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e Lipophilicity (LogP): ~1.2 (Predicted).[1][2] The fluorine atoms increase lipophilicity,
improving membrane permeability compared to the non-fluorinated analogue.

e H-Bonding: The intramolecular H-bond between the hydroxyl proton and the ortho fluorine is
weak due to the geometric constraints, but the fluorine atoms shield the oxygen from
metabolic conjugation (glucuronidation).[1][2]

Structural Diagram: Electronic Effects

The following diagram illustrates the electronic push-pull mechanisms that define the reactivity
of this molecule.
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Figure 1: Electronic influence of the 2,6-difluoro substitution pattern on the phenolic and amino
functionalities.[1][2]

Synthesis & Purification Protocols

Scientific Integrity Warning: The direct nitration of 2,6-difluorophenol predominantly yields the
para isomer (4-nitro), making the synthesis of the 3-amino isomer challenging.[1] The protocol
below outlines the most robust route via the reduction of 2,6-difluoro-3-nitrophenol, which must
be isolated carefully or synthesized via a directing-group strategy.

Method: Catalytic Hydrogenation of Nitro Precursor

This protocol assumes the successful acquisition of the intermediate 2,6-difluoro-3-nitrophenol.

[1][2]

Reagents
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Precursor: 2,6-Difluoro-3-nitrophenol (1.0 eq)[1][2]

Catalyst: 10% Pd/C (5 wt% loading) or Raney Nickel (for cost efficiency)

Solvent: Methanol or Ethanol (Anhydrous)[1][2]

Hydrogen Source: Hz gas (balloon or 1-3 bar)

Step-by-Step Protocol

e Preparation: In a clean autoclave or round-bottom flask (for balloon pressure), dissolve 2,6-
difluoro-3-nitrophenol in Methanol (0.1 M concentration).

¢ Inerting: Purge the vessel with Nitrogen (N2) for 10 minutes to remove oxygen.[1][2]

o Catalyst Addition: Carefully add 10% Pd/C (5-10% by weight of substrate) under Nz flow.[1]
[2] Caution: Pd/C is pyrophoric.[1][2]

o Hydrogenation: Switch the gas feed to Hydrogen (Hz). Stir vigorously at Room Temperature
(25°C).

o Monitoring: Monitor via TLC (Ethyl Acetate/Hexane 1:[1][2]1) or LC-MS.[1][2][3] The nitro
group reduction is typically fast (1-4 hours).[1][2]

« Filtration: Once starting material is consumed, purge with N2.[1][2] Filter the mixture through
a Celite pad to remove the catalyst.[1] Wash the pad with Methanol.[1]

« |solation: Concentrate the filtrate under reduced pressure.

o Salt Formation (Recommended): The free base is sensitive to oxidation (turning
dark/grey).[1][2] Treat the residue with 4M HCI in Dioxane to precipitate 3-Amino-2,6-
difluorophenol Hydrochloride (CAS 2174000-39-4) as a stable white/off-white solid.[1][2]

Retrosynthetic Analysis Diagram[1][2]
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Figure 2: Retrosynthetic pathways highlighting the regioselectivity challenge in accessing the 3-

amino isomer.

Safety & Handling

» Hazard Classification: Irritant (Skin/Eye), Acute Toxicity (Oral).[1]

o Storage: Store at 2-8°C under an inert atmosphere (Argon/Nitrogen). The amine is prone to
oxidation; the hydrochloride salt is significantly more stable.[1]

o PPE: Wear nitrile gloves, safety goggles, and work within a fume hood. Avoid dust formation.

[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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